Diethyl 2-(1,3-benzodioxol-5-ylmethylene)malonate

• CAS RN: 5458-69-5
• Molecular Formula: C15H16O6
• Molecular Weight: 292.28 g/mol
• IUPAC Name: diethyl 2-(1,3-benzodioxol-5-ylmethylidene)propanedioate
• InChI: InChI=1S/C15H16O6/c1-3-18-14(16)11(15(17)19-4-2)7-10-5-6-12-13(8-10)21-9-20-12/h5-8H,3-4,9H2,1-2H3
• InChI Key: YRPDOPMGYCRHAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC2=C(C=C1)OCO2)C(=O)OCC

Description

Diethyl 2-(1,3-benzodioxol-5-ylmethylene)malonate is a useful research compound. Its molecular formula is C15H16O6 and its molecular weight is 292.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a one-liter three-necked conical flask are introduced 50 g (333.04 mmol) of piperonal, 53.34 g (333.04 mmol) of diethyl malonate, 2.26 g (26.59 mmol) of piperidine, 110 ml of toluene and 1.6 g (26.66 mmol) of acetic acid.